![molecular formula C14H11ClN2O4 B2678672 2-Chloro-3-(phenylmethoxycarbonylamino)pyridine-4-carboxylic acid CAS No. 2287332-39-0](/img/structure/B2678672.png)
2-Chloro-3-(phenylmethoxycarbonylamino)pyridine-4-carboxylic acid
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Overview
Description
“2-Chloro-3-(phenylmethoxycarbonylamino)pyridine-4-carboxylic acid” is a complex organic compound. It is a derivative of pyridinecarboxylic acid, which is a group of organic compounds that are monocarboxylic derivatives of pyridine . Pyridinecarboxylic acid has three isomers: Picolinic acid (2-pyridinecarboxylic acid), Nicotinic acid (3-pyridinecarboxylic acid), and Isonicotinic acid (4-pyridinecarboxylic acid) .
Synthesis Analysis
The synthesis of such complex organic compounds often involves multiple steps and various chemical reactions. For instance, the protodeboronation of pinacol boronic esters has been reported as a method for the synthesis of related compounds . Additionally, the use of enaminone as a replacement for 1,3-dicarbinols has been suggested to improve the yield and practicality of the reaction .Molecular Structure Analysis
The molecular structure of “this compound” would be complex due to the presence of multiple functional groups. It would share some structural similarities with isonicotinic acid or pyridine-4-carboxylic acid, which is an organic compound with the formula C5H4N(CO2H). It is a derivative of pyridine with a carboxylic acid substituent at the 4-position .Chemical Reactions Analysis
The chemical reactions involving “this compound” would depend on the specific conditions and reagents used. For example, acid anhydrides can react with amines to form amides . Additionally, the protodeboronation of pinacol boronic esters has been reported as a method for the synthesis of related compounds .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific structure. For instance, isonicotinic acid, a related compound, is a white to off-white crystalline solid with a melting point of 310 °C .Mechanism of Action
The mechanism of action of “2-Chloro-3-(phenylmethoxycarbonylamino)pyridine-4-carboxylic acid” would depend on its specific application. For instance, in the context of medicinal chemistry, the biological activities of related compounds are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Safety and Hazards
Future Directions
The future directions for “2-Chloro-3-(phenylmethoxycarbonylamino)pyridine-4-carboxylic acid” would depend on its potential applications. For instance, trifluoromethylpyridines, a related group of compounds, have been used in the agrochemical and pharmaceutical industries, and it is expected that many novel applications will be discovered in the future .
Properties
IUPAC Name |
2-chloro-3-(phenylmethoxycarbonylamino)pyridine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClN2O4/c15-12-11(10(13(18)19)6-7-16-12)17-14(20)21-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,20)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCXBDLDCZMKDCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC2=C(C=CN=C2Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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